octahydro-1,5-methano-3H-cyclopent[c]oxepin-3-one

• CAS No.: 55764-18-6
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 8-oxatricyclo[5.3.1.02,6]undecan-9-one
• InChI: InChI=1S/C10H14O2/c11-10-5-6-4-9(12-10)8-3-1-2-7(6)8/h6-9H,1-5H2
• InChI Key: MHCQWHPTAZHNSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C1)C3CC2CC(=O)O3

Description

Octahydro-1,5-methano-3H-cyclopent[c]oxepin-3-one is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18 g of a 50 % peracetic acid solution in acetic acid containing 1 g of sodium acetate were added to a stirred mixture of 15 g of tricyclo[5.2.1.02,6 ]decane-8-one (which can be purchased from Ruhrchemie, Bruchstrasse, D-42 Oberhausen Holten, West Germany) and 9 g of anhydrous sodium acetate in 60 g of dichloromethane. The temperature of the reaction mixture was kept at 20°-25° by external cooling by means of a ice-water bath during the whole addition, then it was kept at this value during 48 hours while stirring.